5-[(3,4-Difluorobenzyl)oxy]-6-oxo-1,2,3,6-tetrahydro-4-pyridinecarboxylic acid

• IUPAC Name: 5-[(3,4-difluorophenyl)methoxy]-6-oxo-2,3-dihydro-1H-pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H11F2NO4/c14-9-2-1-7(5-10(9)15)6-20-11-8(13(18)19)3-4-16-12(11)17/h1-2,5H,3-4,6H2,(H,16,17)(H,18,19)
• InChI Key: PCPCDDOPWCWZAT-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C(=C1C(=O)O)OCC2=CC(=C(C=C2)F)F
• Molecular Formula: C13H11F2NO4
• Molecular Weight: 283.23 g/mol

Description

The compound “5-[(3,4-Difluorobenzyl)oxy]-6-oxo-1,2,3,6-tetrahydro-4-pyridinecarboxylic acid” is a chemical with the molecular formula C13H11F2NO4. Its average mass is 282.220 Da and its monoisotopic mass is 282.058350 Da.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 283.23. More detailed physical and chemical properties such as melting point, boiling point, and density could not be found in the available resources.

Scientific Research Applications

Environmental Persistence and Bioaccumulation

Research on PFCAs, similar in some respects to the compound due to their fluorinated structures, has highlighted concerns regarding their environmental persistence and bioaccumulation potential. Studies like Conder et al. (2008) critically reviewed the bioaccumulative nature of PFCAs, comparing them with regulatory criteria and persistent lipophilic compounds. These insights are crucial for understanding the environmental behavior and impact of fluorinated compounds, providing a basis for regulatory and remediation efforts (Conder, Hoke, de Wolf, Russell, & Buck, 2008).

Treatment and Remediation Techniques

The treatment and removal of perfluorinated compounds from water and wastewater have been extensively studied. Technologies such as adsorption, particularly using activated carbon, have shown promise in effectively removing PFCs from contaminated water sources. Research by Gagliano et al. (2019) critically reviews the performance of different adsorbents in removing long- and short-chain PFAS, highlighting the challenges in adsorbent regeneration and the impact of organic matter on adsorption efficiency (Gagliano, Sgroi, Falciglia, Vagliasindi, & Roccaro, 2019).

Environmental and Health Risks

The widespread use and environmental presence of perfluorinated compounds, including PFCAs and PFSAs, pose significant environmental and health risks. Studies like Wang et al. (2019) provide a comprehensive review of the sources, multimedia distribution, and health risks associated with novel fluorinated alternatives. This research underscores the importance of understanding the environmental and toxicological profiles of these compounds to safeguard human health and ecosystems (Wang, Chang, Wang, Zhang, Zhang, Wang, Wang, & Li, 2019).